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Compound of Interest

Compound Name: 2-Bromo-5-methoxynicotinic acid
Cat. No.: B12280639
Get Quote
\ J

Executive Summary & Compound Profile

2-Bromo-5-methoxynicotinic acid (CAS: 105579-33-9 / 405562-42-9 depending on salt/ester
forms) is a functionalized pyridine derivative widely used as a building block in the synthesis of
pharmaceutical intermediates.[1][2][3]

Users frequently report difficulty dissolving this compound in aqueous media (water, PBS, cell
culture media). This is primarily due to its lipophilic substituents (Bromo, Methoxy) combined
with the zwitterionic potential of the nicotinic acid scaffold. While the carboxylic acid moiety
suggests water solubility, the bromine atom and methoxy group significantly increase the
partition coefficient (LogP), rendering the neutral molecule poorly soluble in water at neutral or
acidic pH.

Physicochemical Profile (Estimated)[2][4][5][6]
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Property Value | Description Impact on Solubility
Moderate size, kinetics of
Molecular Weight ~232.03 g/mol dissolution may be slow.[1][2]
[3]
At pH < 4, the molecule is
pKa (Acid) ~3.5-4.0 (COOH) protonated and neutral
(insoluble).[2][3]
The electron-withdrawing
o Br/OMe groups reduce
pKa (Base) < 2.0 (Pyridine N)

basicity; protonation of N

requires very low pH.[1][2][3]

LogP (Predicted)

~1.3-1.7

Moderately lipophilic.[1][2][3]
Requires organic co-solvents
or ionization to dissolve in
water.[2][3]

Appearance

White to off-white powder

Crystalline lattice energy must

be overcome by solvation.[1]

[2](3]

Troubleshooting Guide (FAQ & Scenarios)

Scenario A: "l added the powder to distilled water, but it
just sits at the bottom."

Diagnosis: Distilled water typically has a pH of 5.5—-6.[1][2][3]0. While some of the carboxylic

acid groups may deprotonate, the lipophilicity of the bromine and methoxy groups dominates,

preventing full solvation of the bulk solid.

Solution: You must convert the acid to its salt form.[1][2][3]

e Suspend the compound in water.[3]

e Add 1.0 M NaOH (or KOH) dropwise with stirring.
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e Monitor pH.[2][3] As the pH rises above 6-7, the carboxylic acid deprotonates (
), drastically increasing solubility due to ionic interactions with water.

Scenario B: "l dissolved it in DMSO, but it precipitated
when | added it to my cell culture media."

Diagnosis: This is a classic "crash-out" event.[1][2][3]

» Solubility Shock: You diluted a high-concentration hydrophobic stock into a hydrophilic
aqueous buffer.[1][2][3]

e pH Shock: If your stock was acidic and the media buffering capacity was insufficient, the
local pH might have dropped, forcing the molecule back into its insoluble neutral state.

Solution:

o Step 1: Lower the final concentration. Ensure the final DMSO concentration is < 0.5% (or as
tolerated by cells).[3]

o Step 2: Warm the media to 37°C before addition.

o Step 3: Add the DMSO stock slowly (dropwise) into the vortexing media, not the other way
around.[1] This prevents high local concentrations.[2][3]

Scenario C: "Can | use ethanol instead of DMSO?"

Diagnosis: Ethanol is a protic solvent and may work, but it is generally less effective than
DMSO for this class of compounds.[3] Ethanol also evaporates faster, potentially changing
stock concentrations over time.[3]

Solution: DMSO is recommended for stock solutions due to its high dielectric constant and
ability to disrupt strong crystal lattices.[1][2][3] If ethanol is required for biological reasons,
ensure the stock concentration is lower (e.g., 10 mM vs. 100 mM in DMSO).

Recommended Experimental Protocols
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Protocol 1: Preparation of a 100 mM Stock Solution
(Organic)

Best for long-term storage and high-concentration aliquots.[1][2][3]

Weighing: Weigh 23.2 mg of 2-bromo-5-methoxynicotinic acid.

Solvent: Add 1.0 mL of high-purity (>99.9%) DMSO (Dimethyl Sulfoxide).

Dissolution: Vortex vigorously for 30-60 seconds. If particulates remain, sonicate in a water
bath at 37°C for 5 minutes.

Storage: Aliquot into amber vials to protect from light. Store at -20°C. Avoid repeated freeze-
thaw cycles.

Protocol 2: Preparation of a 10 mM Aqueous Working
Solution (pH Adjusted)

Best for immediate use in chemical assays where DMSO is not permitted.

Weighing: Weigh 23.2 mg of the compound.

e Suspension: Add 8.0 mL of deionized water. (Note: The powder will likely not dissolve yet).[2]

[3]
« Titration: While stirring, add 1 M NaOH dropwise.
o Tip: Watch for the solution to turn clear.

o Caution: Do not exceed pH 10 unless necessary, as extreme alkalinity can degrade the
compound over time.

¢ Adjustment: Once dissolved, adjust the final volume to 10.0 mL with water.

e pH Check: Verify the final pH. If it is too basic for your application, carefully back-titrate with
dilute HCI, but stop before precipitation occurs (usually around pH 4-5).[1][2][3]
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Decision Logic & Workflow (Visualization)

The following diagram illustrates the decision process for solubilizing 2-bromo-5-
methoxynicotinic acid based on your application requirements.

Start: Solid Compound
(2-Bromo-5-methoxynicotinic acid)

Select Solvent System

Biological Assays \ Chemical Synthesis
(Small Volume) (Large Volume)

Organic Solvent (DMSO) Aqueous Media
(Preferred for Stocks) (Water/Buffer)

Vortex/Sonicate Result: Cloudy Suspension
Result: Clear Solution (Insoluble Neutral Form)

Add Base (1M NaOH)

Dilute into Media to pH>7.0

Check for Precipitation Formation of Sodium Salt
(Is Final Conc > Solubility Limit?) (Water Soluble)
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Click to download full resolution via product page

Figure 1: Solubility decision tree illustrating the necessity of pH adjustment for aqueous
solvation and the preferred pathway for organic stock preparation.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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